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Compound Name: Diphenyliodonium-2-carboxylate

Cat. No.: B187560

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diphenyliodonium-2-carboxylate (DPI-2-C), a hypervalent iodine compound, has emerged
as a versatile reagent with significant applications in medicinal chemistry and drug
development. Primarily known as a precursor for benzyne and phenyl radicals in organic
synthesis, its utility extends to potential therapeutic applications stemming from its biological
activities.[1] This document provides a comprehensive overview of the applications of DPI-2-C
in medicinal chemistry, including its role as an inhibitor of NADPH oxidases (NOX), its potential
in anticancer therapy, and its use in drug delivery and radiolabeling. Detailed protocols for
relevant experimental procedures are also provided to facilitate further research and
development.

Physicochemical Properties and Synthesis

Diphenyliodonium-2-carboxylate is a stable, crystalline solid.[1] Its synthesis is well-
established and can be achieved through several methods. A common approach involves the
reaction of 2-iodobenzoic acid and benzene in the presence of an oxidizing agent like
potassium persulfate and sulfuric acid.[2]

Table 1: Physicochemical Properties of Diphenyliodonium-2-carboxylate Monohydrate
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Property Value Reference
CAS Number 96195-89-0 [3]
Molecular Formula C13H9lO2-H20 [3114]
Molecular Weight 342.14 g/mol [3]

White to almost white powder
Appearance [3]

or crystals
Purity > 98% (by HPLC) [3]

Store at room temperature,
Storage ) [3]
protected from light.

Applications in Medicinal Chemistry
Inhibition of NADPH Oxidases (NOX)

Diphenyliodonium (DPI) compounds are well-characterized as inhibitors of NADPH oxidases
(NOX), a family of enzymes responsible for the production of reactive oxygen species (ROS).
[5][6][7] While specific IC50 values for Diphenyliodonium-2-carboxylate are not widely
reported, data for the parent compound, diphenyleneiodonium (DPI), provide a strong
indication of its inhibitory potential. The inhibition of NOX enzymes has significant therapeutic
implications, as excessive ROS production is implicated in various pathologies, including
cardiovascular diseases, neurodegenerative disorders, and cancer.

Table 2: Inhibitory Activity (IC50) of Diphenyleneiodonium (DPI) against various NOX Isoforms

NOX Isoform IC50 Value (nM) Cell System Reference
NOX1 20 HEK293 cells [8]
NOX2 240 HEK293 cells [8]
NOX4 90 HEK293 cells [8]
NOX5 110 HEK293 cells [8]
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The mechanism of inhibition involves the binding of DPI to the flavin-containing domain of the
NOX enzyme, thereby blocking the electron transfer from NADPH to oxygen and preventing the
generation of superoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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